Cas no 886911-23-5 (4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886911-23-5
• MF: C₂₀H₁₆N₄O₆S
• MW: 440.429243087769
• CID: 5477009
• Update Time: 2025-06-08

4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C20H16N4O6S/c1-31(28,29)15-8-4-13(5-9-15)19-22-23-20(30-19)21-18(27)12-2-6-14(7-3-12)24-16(25)10-11-17(24)26/h2-9H,10-11H2,1H3,(H,21,23,27)
• InChI Key： ALFATDRXANUAJJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886911-23-5)

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886911-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and pyrrolidinone moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the binding affinity and selectivity of 886911-23-5 towards its target proteins. These studies have revealed that the methanesulfonylphenyl group plays a critical role in enhancing the compound's interaction with the active sites of target enzymes, thereby improving its inhibitory activity.

In addition to its kinase inhibitory properties, 4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been investigated for its potential as a proteolysis-targeting chimera (PROTAC) component. PROTACs are a novel class of therapeutics that facilitate the degradation of target proteins via the ubiquitin-proteasome system. Preliminary data suggest that the compound's oxadiazole scaffold can be effectively utilized to design bifunctional molecules capable of recruiting E3 ubiquitin ligases, thereby enabling targeted protein degradation.

Recent preclinical studies have demonstrated the compound's efficacy in animal models of cancer and autoimmune diseases. For instance, in a murine model of rheumatoid arthritis, administration of 886911-23-5 resulted in a significant reduction in joint inflammation and cartilage degradation. Similarly, in xenograft models of solid tumors, the compound exhibited potent antitumor activity, with minimal off-target effects. These findings underscore its potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its solubility and reduce its susceptibility to hepatic metabolism. Additionally, toxicological studies are underway to evaluate its safety profile and potential adverse effects. The integration of these data will be crucial for advancing the compound into clinical trials.

In conclusion, 4-(2,5-dioxopyrrolidin-1-yl)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising therapeutic agent with diverse applications in chemical biology and medicine. Ongoing research aims to further elucidate its molecular mechanisms, optimize its pharmacological properties, and validate its efficacy in human trials. The compound's unique structural features and biological activities make it a valuable subject of study for researchers in the field.